2-(benzylthio)-4-(2-furyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile

• IUPAC Name: 6-benzylsulfanyl-4-(furan-2-yl)-2-oxo-3,4-dihydro-1H-pyridine-5-carbonitrile
• InChI: InChI=1S/C17H14N2O2S/c18-10-14-13(15-7-4-8-21-15)9-16(20)19-17(14)22-11-12-5-2-1-3-6-12/h1-8,13H,9,11H2,(H,19,20)
• InChI Key: OOEOTGJSEMNLPC-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=C(NC1=O)SCC2=CC=CC=C2)C#N)C3=CC=CO3
• Molecular Formula: C17H14N2O2S
• Molecular Weight: 310.4 g/mol

Description

2-(benzylthio)-4-(2-furyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is a chemical compound that has been the focus of several scientific studies due to its potential applications in various fields. This compound is also known as BTFO and has a molecular formula of C18H15N3O2S.

Mechanism of Action

The mechanism of action of BTFO as an anticancer agent involves the inhibition of cell proliferation and induction of apoptosis. BTFO has been shown to induce G2/M cell cycle arrest, which leads to the inhibition of cell division and ultimately cell death.
Biochemical and Physiological Effects:
BTFO has been shown to have several biochemical and physiological effects. Studies have shown that BTFO exhibits antioxidant activity, which can help protect cells from oxidative damage. Additionally, BTFO has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and tyrosinase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BTFO in lab experiments is its potential as an anticancer agent. Additionally, BTFO is relatively easy to synthesize and purify, making it a convenient compound to work with in the lab. However, one limitation of using BTFO in lab experiments is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research involving BTFO. One area of research is the development of BTFO-based drugs for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of BTFO and its potential applications in other fields, such as neurodegenerative diseases and inflammation.
In conclusion, 2-(benzylthio)-4-(2-furyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is a chemical compound that has been the focus of several scientific studies due to its potential applications in various fields. While further research is needed to fully understand the potential of this compound, the current studies suggest that BTFO has promising applications as an anticancer agent and exhibits several biochemical and physiological effects.

Synthesis Methods

The synthesis of BTFO involves the reaction of 2-acetyl-3-furylthioacetonitrile with benzylamine in the presence of a catalytic amount of piperidine. This reaction leads to the formation of the desired product, which can be purified using column chromatography.

Scientific Research Applications

BTFO has been the subject of several scientific studies due to its potential applications in various fields. One of the most prominent areas of research involving BTFO is its use as a potential anticancer agent. Studies have shown that BTFO exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer.